Cas no 62499-09-6 (Benzoic acid, 2,4-dihydroxy-3-(3-methyl-2-butenyl)-, methyl ester)

62499-09-6 structure
Product name:Benzoic acid, 2,4-dihydroxy-3-(3-methyl-2-butenyl)-, methyl ester
Benzoic acid, 2,4-dihydroxy-3-(3-methyl-2-butenyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2,4-dihydroxy-3-(3-methyl-2-butenyl)-, methyl ester
- methyl 2,4-dihydroxy-3-(3-methylbut-2-enyl)benzoate
- Methyl 2,4-dihydroxy-3-(3-methylbut-2-en-1-yl)benzoate
- DTXSID90567112
- 62499-09-6
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- Inchi: InChI=1S/C13H16O4/c1-8(2)4-5-9-11(14)7-6-10(12(9)15)13(16)17-3/h4,6-7,14-15H,5H2,1-3H3
- InChI Key: NJAZQYZMOBWGBH-UHFFFAOYSA-N
- SMILES: CC(=CCC1=C(C=CC(=C1O)C(=O)OC)O)C
Computed Properties
- Exact Mass: 236.10488
- Monoisotopic Mass: 236.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.8Ų
- XLogP3: 3.5
Experimental Properties
- PSA: 66.76
Benzoic acid, 2,4-dihydroxy-3-(3-methyl-2-butenyl)-, methyl ester Related Literature
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1. Stapling of unprotected helical peptides via photo-induced intramolecular thiol–yne hydrothiolation†Yuan Tian,Jingxu Li,Hui Zhao,Xiangze Zeng,Dongyuan Wang,Qisong Liu,Xiaogang Niu,Xuhui Huang,Naihan Xu,Zigang Li Chem. Sci., 2016,7, 3325-3330
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Min-Ji Kim,Myoung-Seon Gong Analyst, 2012,137, 1487-1494
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Kaifeng Chen,Weijie Chen,Fangyuan Chen,Haiman Zhang,Huiying Xu,Zhi Zhou,Wei Yi Org. Chem. Front., 2021,8, 4452-4458
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Soumaila Zebret,Elena Torres,Enzo Terreno,Laure Guénée,Carmine Senatore,Josef Hamacek Dalton Trans., 2011,40, 4284-4290
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Sihua Qian,Hengwei Lin RSC Adv., 2016,6, 7902-7907
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